Cas no 2287300-62-1 (2-Amino-N-[(4-cyanophenyl)methyl]acetamide;hydrochloride)

• Product Name: 2-Amino-N-[(4-cyanophenyl)methyl]acetamide;hydrochloride
• CAS No: 2287300-62-1
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 5903979
• PubChem ID: 137944617
• Update Time: 2025-06-09

2-Amino-N-[(4-cyanophenyl)methyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[(4-cyanophenyl)methyl]acetamide;hydrochloride
• EN300-6739866
• 2287300-62-1
• 2-amino-N-[(4-cyanophenyl)methyl]acetamide hydrochloride

• Inchi： 1S/C10H11N3O.ClH/c11-5-8-1-3-9(4-2-8)7-13-10(14)6-12;/h1-4H,6-7,12H2,(H,13,14);1H
• InChI Key： QIZBZROHOGRRPL-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)NCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-Amino-N-[(4-cyanophenyl)methyl]acetamide;hydrochloride

Compound CAS No. 2287300-62-1: 2-Amino-N-[(4-cyanophenyl)methyl]acetamide; Hydrochloride

The compound with CAS No. 2287300-62-1, known as 2-Amino-N-[(4-cyanophenyl)methyl]acetamide; Hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its application.

The chemical structure of 2-Amino-N-[(4-cyanophenyl)methyl]acetamide; Hydrochloride is characterized by a central acetamide group attached to a 4-cyanophenylmethyl moiety. The presence of the amino group and the cyano substituent introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

From a synthetic standpoint, the preparation of CAS No. 2287300-62-1 involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality, which is a notable advancement in this field.

In terms of pharmacological properties, 2-Amino-N-[(4-cyanophenyl)methyl]acetamide; Hydrochloride has demonstrated potent activity in vitro against various enzymes and receptors associated with neurodegenerative diseases. Recent studies published in high-impact journals have shown that this compound exhibits selective inhibition of acetylcholinesterase, making it a promising candidate for the treatment of Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier has been validated through preclinical models, further supporting its potential therapeutic utility.

The toxicological profile of this compound has also been extensively studied. Acute and chronic toxicity tests indicate that CAS No. 2287300-62-1 has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings are supported by recent regulatory filings that highlight its potential for clinical development.

Looking ahead, the future prospects for 2-Amino-N-[(4-cyanophenyl)methyl]acetamide; Hydrochloride are highly promising. Ongoing clinical trials are evaluating its efficacy in treating cognitive disorders, with interim results showing encouraging outcomes. Furthermore, collaborative efforts between academic institutions and pharmaceutical companies are exploring its application in other therapeutic areas, such as cancer and inflammation.

In conclusion, CAS No. 2287300-62-1 stands out as a versatile compound with immense potential in drug discovery and development. Its unique chemical structure, coupled with advanced synthetic methodologies and compelling pharmacological data, positions it as a key player in the quest for innovative therapeutic solutions.